N-[2-(3-Methyl-1,2-oxazol-5-yl)-2-oxoethyl]acetamide

• CAS RN: 143034-79-1
• Molecular Formula: C8H10N2O3
• Molecular Weight: 182.18 g/mol
• IUPAC Name: N-[2-(3-methyl-1,2-oxazol-5-yl)-2-oxoethyl]acetamide
• InChI: InChI=1S/C8H10N2O3/c1-5-3-8(13-10-5)7(12)4-9-6(2)11/h3H,4H2,1-2H3,(H,9,11)
• InChI Key: KGUJIGCCQJMQRG-UHFFFAOYSA-N
• SMILES: CC1=NOC(=C1)C(=O)CNC(=O)C
• synonyms: Acetamide, N-[2-(3-methyl-5-isoxazolyl)-2-oxoethyl]-

Description

N-[2-(3-Methyl-1,2-oxazol-5-yl)-2-oxoethyl]acetamide, commonly known as MOA-728, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MOA-728 has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism Of Action

MOA-728 exerts its biological effects through the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. Additionally, it has been shown to inhibit the activity of protein kinase C (PKC), which is involved in cell signaling and proliferation.

Biochemical And Physiological Effects

MOA-728 has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which are implicated in the pathogenesis of various diseases such as cancer, arthritis, and neurodegenerative disorders. Additionally, it has been found to induce apoptosis, or programmed cell death, in cancer cells, making it a potential anti-cancer agent.

Advantages And Limitations For Lab Experiments

MOA-728 has several advantages for use in laboratory experiments. It is a synthetic compound that can be easily synthesized and purified, making it readily available for use in experiments. Additionally, it exhibits potent biological effects at relatively low concentrations, making it a cost-effective option for researchers. However, MOA-728 also has some limitations, such as its potential toxicity at high concentrations, which should be taken into consideration when designing experiments.

Future Directions

There are several future directions for research on MOA-728. One area of interest is its potential use as a therapeutic agent for various diseases such as cancer, arthritis, and neurodegenerative disorders. Additionally, further investigation into its mechanism of action and potential side effects is needed to fully understand its therapeutic potential. Finally, the development of new synthetic analogs of MOA-728 may provide even more potent and selective compounds for use in scientific research.

Synthesis Methods

The synthesis of MOA-728 involves the reaction of 3-methyl-5-aminooxazole with ethyl acetoacetate in the presence of a base catalyst. The resulting product is then purified through a series of chromatographic techniques to obtain the final compound.

Scientific Research Applications

MOA-728 has been extensively studied for its potential therapeutic applications in various fields of scientific research. It has been found to exhibit potent anti-inflammatory, anti-tumor, and anti-oxidant properties, making it a promising candidate for the development of new drugs.